Cas no 1955514-43-8 (Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2))

• Product Name: Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2)
• CAS No: 1955514-43-8
• MF: C₈H₁₃ClN₂S
• MW: 204.720219373703
• CID: 5237897
• Update Time: 2026-03-08

Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2)

• Inchi： 1S/C8H12N2S.ClH/c1-3-9-4-2-7(1)8-5-11-6-10-8;/h5-7,9H,1-4H2;1H
• InChI Key： SRKRHTYZDPIKEV-UHFFFAOYSA-N
• SMILES： C1(C2CCNCC2)N=CSC=1.Cl

Additional information on Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2)

Comprehensive Overview of Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2) (CAS No. 1955514-43-8)

Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2) (CAS No. 1955514-43-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound features a piperidine core substituted with a 4-thiazolyl group, forming a hydrochloride salt in a 1:2 ratio. Its unique structural properties make it a valuable intermediate in the synthesis of bioactive molecules, particularly in drug discovery and development.

The growing interest in heterocyclic compounds like Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2) stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its potential applications in targeting central nervous system (CNS) disorders, anti-inflammatory agents, and antimicrobial therapies. Its thiazole moiety is particularly noteworthy, as this heterocycle is a common pharmacophore in many FDA-approved drugs.

In recent years, the demand for high-purity chemical intermediates like CAS No. 1955514-43-8 has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound's solubility and stability profile, enhanced by its hydrochloride salt form, make it suitable for various in vitro and in vivo studies. Laboratories and pharmaceutical companies frequently seek it for structure-activity relationship (SAR) studies and lead optimization.

From an industrial perspective, Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2) is synthesized through multi-step organic reactions, often involving nucleophilic substitution and salt formation techniques. Quality control measures, such as HPLC and NMR spectroscopy, ensure its purity and consistency for research use. The compound's molecular weight and stoichiometric ratio are critical parameters for researchers working on precision medicine and small-molecule therapeutics.

Environmental and safety considerations are also paramount when handling CAS No. 1955514-43-8. While not classified as hazardous under standard regulations, proper laboratory practices and personal protective equipment (PPE) are recommended. Its storage conditions typically involve controlled temperatures and moisture-free environments to maintain stability.

The future of Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2) looks promising, with ongoing studies exploring its role in neurological drug candidates and enzyme inhibition. As the pharmaceutical industry shifts toward targeted therapies, this compound's relevance in kinase inhibitors and GPCR modulators is expected to grow. Its scaffold diversity also positions it as a key player in fragment-based drug design.

For researchers and suppliers, understanding the synthetic pathways and applications of Piperidine, 4-(4-thiazolyl)-, hydrochloride (1:2) is essential. Databases like PubChem and Reaxys provide valuable spectral and property data, facilitating its integration into modern drug discovery pipelines. As innovation continues, this compound will likely remain a focal point in medicinal chemistry and pharmacological research.